N-(1-Thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pent-4-enamide

• IUPAC Name: N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pent-4-enamide
• InChI: InChI=1S/C14H16N4OS/c1-2-3-4-12(19)17-10-7-18(8-10)14-13-11(5-6-20-13)15-9-16-14/h2,5-6,9-10H,1,3-4,7-8H2,(H,17,19)
• InChI Key: ZQIIMJGGRUCWSL-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC(=O)NC1CN(C1)C2=NC=NC3=C2SC=C3
• Molecular Formula: C14H16N4OS
• Molecular Weight: 288.37 g/mol

Description

Thieno[3,2-d]pyrimidines represent an important class of chemical compounds with diverse biological activities. They are used as versatile synthons for the preparation of various derivatives.

Synthesis Analysis

The most common synthetic methods of thieno[3,2-d]pyrimidin-4-ones involve cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Alternatively, the synthesis of thienopyrimidine-4-one derivatives can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid.

Chemical Reactions Analysis

The reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produced the β-keto amides. These were cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Mechanism of Action

Target of Action

The primary target of N-(1-{thieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)pent-4-enamide is the Cytochrome bd oxidase (Cyt-bd) . Cyt-bd is an attractive drug target in Mycobacterium tuberculosis, especially in the context of developing a drug combination targeting energy metabolism .

Mode of Action

N-(1-{thieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)pent-4-enamide inhibits Cyt-bd . The compound’s interaction with its target results in ATP depletion . This inhibition is expected from a Cyt-bd inhibitor .

Biochemical Pathways

The compound affects the oxidative phosphorylation pathway in mycobacteria . By inhibiting Cyt-bd, it disrupts the energy metabolism of the bacteria, leading to ATP depletion .

Pharmacokinetics

Its activity against different strains of mycobacterium suggests that it may have good bioavailability .

Result of Action

The result of the compound’s action is a decrease in ATP levels in the bacteria . This leads to a disruption in the bacteria’s energy metabolism, which can inhibit its growth and proliferation .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the compound was found to be less potent against the laboratory-adapted M. tuberculosis H37Rv strain compared to the clinical isolate strain N0145 . This may be attributed to the higher expression of the Cyt-bd-encoding genes in the laboratory-adapted strain .